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Introduction: The Shifting Landscape of Thermal
Paper Chemistry

For decades, Bisphenol A (BPA) was the predominant color developer used in thermal paper,
enabling the inkless printing of receipts, tickets, and labels.[1][2] However, mounting evidence
has linked BPA to endocrine-disrupting properties and a range of potential adverse health
effects, including reproductive and developmental issues.[2][3] This has led to regulatory
actions, such as the European Union's restriction of BPA in thermal paper to less than 0.02%
by weight since January 2020.[1][4][5]

In response, manufacturers have increasingly turned to alternative bisphenol compounds as
substitutes.[6] One such common replacement is Bisphenol F (BPF), a structural analogue of
BPA. Concerns are now emerging that BPF may exhibit a similar toxicological profile to BPA,
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potentially acting as an endocrine disruptor itself.[7] This substitution underscores the critical
need for robust and reliable analytical methods to monitor the presence and quantity of BPF in
consumer products, particularly in high-contact materials like thermal paper. Dermal absorption
from handling receipts is a significant route of exposure, especially for workers such as
cashiers.[6][8]

This application note provides a detailed, validated protocol for the extraction and quantification
of Bisphenol F from thermal paper samples using High-Performance Liquid Chromatography
with Ultraviolet (HPLC-UV) detection. The method is designed for accuracy, reliability, and
accessibility in a standard analytical laboratory setting.

Analytical Principle

The core of this method involves a two-stage process: solvent extraction followed by
instrumental analysis.

o Extraction: BPF is first leached from the thermal paper matrix into a suitable organic solvent.
The choice of solvent and extraction conditions are optimized to ensure efficient recovery of
the analyte from the paper's coating.

e Quantification: The resulting extract is then analyzed using a reverse-phase HPLC system.
The BPF is separated from other matrix components on a C18 column and detected by a UV
spectrophotometer at a wavelength where BPF exhibits strong absorbance.[9][10]
Quantification is achieved by comparing the peak area of the analyte in the sample to a
calibration curve generated from certified reference standards of BPF.

This workflow is depicted in the diagram below.
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Caption: High-level workflow for BPF determination.
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Materials, Reagents, and Apparatus
Reagents & Chemicals

e Bisphenol F (BPF) certified reference standard (=98% purity)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ultrapure Water (Type |, 18.2 MQ-cm)

Sodium Hydroxide (for pH adjustment, if needed)

Apparatus & Consumables

e High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector
« Analytical balance (4-decimal place)

 Ultrasonic bath

» Vortex mixer

e Glass vials with PTFE-lined caps (e.g., 20 mL scintillation vials)

¢ Volumetric flasks (Class A)

o Micropipettes

e Syringes (e.g., 5 mL)

e Syringe filters (0.45 um PTFE)

e HPLC vials (2 mL amber glass)

Detailed Protocols
Preparation of Standard Solutions
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The accuracy of quantification is directly dependent on the quality of the calibration standards.

Primary Stock Solution (1000 pg/mL): Accurately weigh 25 mg of BPF reference standard
into a 25 mL Class A volumetric flask. Dissolve and bring to volume with methanol. This
solution should be stored at 4°C in an amber flask and is typically stable for several months.

Working Standard Solution (100 pg/mL): Pipette 5 mL of the Primary Stock Solution into a 50
mL volumetric flask and dilute to volume with methanol.

Calibration Standards (0.5 - 20 pg/mL): Prepare a series of calibration standards by serial
dilution of the Working Standard Solution with the mobile phase (Acetonitrile/Water). A
suggested calibration range is 0.5, 1.0, 2.5, 5.0, 10.0, and 20.0 pg/mL.

Sample Preparation & Extraction Protocol

This protocol is adapted from established methods for bisphenol extraction from paper
matrices.[11][12]

Sample Collection: Using clean forceps, obtain a representative portion of a thermal paper
receipt. Avoid touching the printed surface with bare hands to prevent contamination.

Homogenization: Cut approximately 100-200 mg of the thermal paper into small pieces
(approx. 2x2 mm).

Weighing: Accurately weigh about 100 mg of the cut paper into a 20 mL glass vial. Record
the exact weight.

Extraction: Add 10.0 mL of methanol to the vial. The choice of methanol is based on its
proven efficacy in solubilizing bisphenols from paper.

Sonication: Cap the vial tightly and place it in an ultrasonic bath. Sonicate at room
temperature for 60 minutes to ensure complete extraction of BPF from the paper's coating
into the solvent.

Filtration: After sonication, allow the paper fragments to settle. Draw the supernatant
(extract) using a syringe and filter it through a 0.45 pm PTFE syringe filter directly into a 2 mL

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/30303764/
https://www.researchgate.net/publication/328207264_Analytical_determination_of_bisphenol_A_BPA_and_bisphenol_analogues_in_paper_products_by_LC-MSMS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

amber HPLC vial. This step is critical to remove any particulate matter that could damage the

HPLC column.

o Storage: The sample is now ready for injection. If analysis is not immediate, store the vials at

4°C for up to 48 hours.

Instrumental Analysis: HPLC-UV Conditions

The following parameters are a robust starting point for the analysis of BPF.[9][10]

Parameter Recommended Setting
C18 Reverse-Phase, 4.6 x 250 mm, 5 um
HPLC Column ) )
particle size
Mobile Phase Acetonitrile : Water (55:45, v/v)
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Column Temp. 30°C
UV Wavelength 230 nm
] ~10 minutes (ensure BPF elutes and column is
Run Time

clean)

Rationale for Parameter Selection:

e C18 Column: This is a standard non-polar stationary phase that provides excellent retention

and separation for moderately non-polar molecules like BPF.

o Acetonitrile/Water Mobile Phase: This combination offers good separation efficiency and is

UV-transparent at the detection wavelength. The 55:45 ratio is a good starting point to

achieve a reasonable retention time for BPF, which can be adjusted if necessary.[10]

o UV Detection at 230 nm: BPF has a strong chromophore, and 230 nm provides high

sensitivity for detection.[9]
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Data Analysis and Method Validation

A validated analytical method ensures that the results are reliable and fit for purpose.[13][14]

Quantification

A calibration curve is constructed by plotting the peak area of the BPF standard injections
against their known concentrations. A linear regression analysis is performed, and the equation
of the line (y = mx + c) is used to calculate the concentration of BPF in the unknown samples
based on their measured peak areas. The final concentration in the paper is reported in pug/g or
as a weight percentage (% w/w).

Method Validation Parameters

The method should be validated according to established guidelines to demonstrate its
performance.[14][15]

Key Validation Parameters

Limit of Quantification

(LOQ)

Limit of Detection
((Xe]n))

Precision

Method Validation (Repeatability)

Accuracy
(Recovery)

Linearity & Range
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Caption: Core parameters for analytical method validation.

Click to download full resolution via product page

The table below summarizes typical acceptance criteria for these parameters based on

published methods for similar analytes.[11][12]

Parameter

Description

Typical Acceptance
Criteria

Linearity

The ability to elicit test results
that are directly proportional to

the analyte concentration.

Correlation Coefficient (R?) >
0.995

Accuracy

The closeness of the
measured value to the true
value, often assessed by

spike-recovery studies.

Recovery: 80% - 120%

Precision

The degree of agreement
among individual test results
when the procedure is applied

repeatedly.

Relative Standard Deviation
(RSD) < 15%

LOD

The lowest amount of analyte
in a sample that can be
detected but not necessarily

quantified.

Signal-to-Noise Ratio (S/N) = 3

LOQ

The lowest amount of analyte
in a sample that can be
quantitatively determined with
suitable precision and

accuracy.

S/N = 10; RSD < 20%

Conclusion

The provided HPLC-UV method offers a reliable, robust, and accessible means for the

guantitative determination of Bisphenol F in thermal paper. The simple solvent extraction and
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straightforward chromatographic analysis make it suitable for routine quality control, regulatory
compliance monitoring, and research applications. As the industry continues to shift away from
BPA, validated methods like this are essential for ensuring consumer safety and understanding
the prevalence of substitute compounds in the market. For higher sensitivity and selectivity,
particularly in complex matrices, this method can be adapted to an LC-MS/MS system.[11]

References
SGS. (2016). EU Regulates BPA in Thermal Paper under REACH.

o Panda Paper Roll. (2026). BPA and BPS in Thermal Receipt Paper: What You Need to
Know.

e Minnesota Pollution Control Agency. BPA and BPS in thermal paper. Available at: [Link]

e Koc, M., et al. (2025). BPA and its analogues in thermal papers: an assessment of presence
and dermal exposure. Environmental Science and Pollution Research.

e Phetphaisit, C., et al. (2013). Determination of bisphenol A in thermal printing papers treated
by alkaline aqueous solution using the combination of single-drop microextraction and
HPLC. PubMed. Available at: [Link]

o Grumetto, L., et al. (2018). Analytical determination of bisphenol A (BPA) and bisphenol
analogues in paper products by LC-MS/MS. PubMed. Available at: [Link]

o Breast Cancer Prevention Partners. (2023). Ban BPA in Thermal Paper Receipts. Available
at: [Link]

e Phomemo. (2024). Does Thermal Paper Contain BPA? Is It Harmful to Health?. Available at:
[Link]

e |IPEN. (2017). BPA in Thermal Paper. Available at: [Link]

e Yalcin, M., et al. (2016). Determination of Bisphenol A in Thermal Paper Receipts. DergiPark.
Available at: [Link]

e Al-mahmood, H. A. K., et al. (2022). Spectrophotometric Method Combined with HPLC for
Bisphenol F Determination in Plastic Bottled Water and Thermal Paper. ResearchGate.
Available at: [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/30303764/
https://www.pca.state.mn.us/green-chemistry/bpa-and-bps-thermal-paper
https://pubmed.ncbi.nlm.nih.gov/23315893/
https://pubmed.ncbi.nlm.nih.gov/30303438/
https://www.bcpp.org/resource/ban-bpa-in-thermal-paper-receipts/
https://phomemo.com/blogs/news/does-thermal-paper-contain-bpa-is-it-harmful-to-health
https://ipen.org/documents/bpa-thermal-paper
https://dergipark.org.tr/en/pub/jotcsa/issue/24508/259695
https://www.researchgate.net/publication/360980277_Spectrophotometric_Method_Combined_with_HPLC_for_Bisphenol_F_Determination_in_Plastic_Bottled_Water_and_Thermal_Paper
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Grumetto, L., et al. (2018). Analytical determination of bisphenol A (BPA) and bisphenol
analogues in paper products by LC-MS/MS. ResearchGate. Available at: [Link]

Alharthi, M., et al. (2022). DETERMINATION OF BISPHENOL A IN THERMAL PAPER
RECEIPTS. ResearchGate. Available at: [Link]

Phetphaisit, C., et al. (2013). Determination of bisphenol A in thermal printing papers treated
by alkaline aqueous solution using the combination of single-drop microextraction and
HPLC. Journal of Separation Science. Available at: [Link]

Waters Corporation. (N.D.). Separation and Analysis of Bisphenol Compounds in Consumer
Receipt Papers. Available at: [Link]

Al-mahmood, H. A. K., et al. (2022). Spectrophotometric Method Combined with HPLC for
Bisphenol F Determination in Plastic Bottled Water and Thermal Paper. Baghdad Science
Journal. Available at: [Link]

Telepaper. (2025). Roll With Safety. Roll Phenol-Free. Available at: [Link]

Chemycal. (2016). Restriction on BPA in thermal paper from 2020. Available at: [Link]

Star Micronics. (2025). Bisphenol-Free Thermal Paper: What Businesses Need to Know.
Available at: [Link]

Al-mahmood, H. A. K., et al. (2022). Spectrophotometric Method Combined with HPLC for
Bisphenol F Determination in Plastic Bottled Water and Thermal Paper. Semantic Scholar.
Available at: [Link]

Alharthi, M., et al. (2023). Detection of bisphenol A in thermal paper receipts and assessment
of human exposure. PLOS ONE. Available at: [Link]

AZoM. (2018). Analytical Method Validation in Thermal Analysis. Available at: [Link]

Basha, S. J. S. (2018). Analytical method validation: A brief review. ResearchGate. Available
at: [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.researchgate.net/publication/328148902_Analytical_determination_of_bisphenol_A_BPA_and_bisphenol_analogues_in_paper_products_by_LC-MSMS
https://www.researchgate.net/publication/362678000_DETERMINATION_OF_BISPHENOL_A_IN_THERMAL_PAPER_RECEIPTS
https://analyticalsciencejournals.onlinelibrary.wiley.com/doi/abs/10.1002/jssc.201201060
https://www.waters.com/nextgen/us/en/library/application-notes/2015/separation-and-analysis-of-bisphenol-compounds-in-consumer-receipt-papers.html
https://bsj.uobaghdad.edu.iq/index.php/BSJ/article/view/5881
https://www.telepaper.com/roll-with-safety-roll-phenol-free/
https://www.chemycal.com/en/news/85/restriction-on-bpa-in-thermal-paper-from-2020
https://starmicronics.com/blog/bisphenol-free-thermal-paper-what-businesses-need-to-know/
https://www.semanticscholar.org/paper/Spectrophotometric-Method-Combined-with-HPLC-for-F-Al-mahmood-Al-abachi/a61327178051a84f5018a36466f2122b07e742e9
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0282928
https://www.azom.com/article.aspx?ArticleID=16301
https://www.researchgate.net/publication/324146059_Analytical_method_validation_A_brief_review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

* George, A. (2019). Analytical Method Validation for Quality Assurance and Process
Validation Professionals. ResearchGate. Available at: [Link]

¢ Mendum, T., et al. (2010). Concentration of bisphenol A in thermal paper. Taylor & Francis
Online. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. BPA and BPS in Thermal Receipt Paper: What You Need to Know | Panda Paper Roll
[pandapaperroll.com]

¢ 2. phomemo.com [phomemo.com]

e 3. bcpp.org [becpp.org]

¢ 4. EU Regulates BPA in Thermal Paper under REACH | SGS [sgs.com]
¢ 5. Restriction on BPA in thermal paper from 2020 [chemycal.com]

¢ 6. BPA and its analogues in thermal papers: an assessment of presence and dermal
exposure - Environmental Science: Advances (RSC Publishing) DOI:10.1039/D4VA00132J
[pubs.rsc.org]

e 7.ipen.org [ipen.org]

e 8. BPA and BPS in thermal paper | Minnesota Pollution Control Agency [pca.state.mn.us]
e 9. researchgate.net [researchgate.net]

¢ 10. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]

e 11. Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products
by LC-MS/MS - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. researchgate.net [researchgate.net]
e 13. azom.com [azom.com]
e 14. wjarr.com [wjarr.com]

e 15. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.researchgate.net/publication/337194833_Analytical_Method_Validation_for_Quality_Assurance_and_Process_Validation_Professionals
https://www.tandfonline.com/doi/full/10.1080/15287394.2010.488921
https://www.benchchem.com/product/b1159290?utm_src=pdf-custom-synthesis#bc-rfq
https://pandapaperroll.com/bpa-and-bps-in-thermal-paper/
https://pandapaperroll.com/bpa-and-bps-in-thermal-paper/
https://phomemo.com/blogs/knowledge/does-thermal-paper-contain-bpa
https://www.bcpp.org/ban-bpa-in-thermal-paper-receipts/
https://www.sgs.com/en/news/2016/12/safeguards-19416-eu-regulates-bpa-in-thermal-paper-under-reach
https://chemycal.com/news/a71bef2f-27b2-4704-8108-b64f9555f36d/Restriction_on_BPA_in_thermal_paper_from_2020
https://pubs.rsc.org/en/content/articlehtml/2025/va/d4va00132j
https://pubs.rsc.org/en/content/articlehtml/2025/va/d4va00132j
https://pubs.rsc.org/en/content/articlehtml/2025/va/d4va00132j
https://ipen.org/sites/default/files/documents/BPA%20-%20Thermal%20Paper.pdf
https://www.pca.state.mn.us/business-with-us/bpa-and-bps-in-thermal-paper
https://www.researchgate.net/publication/367322454_Spectrophotometric_Method_Combined_with_HPLC_for_Bisphenol_F_Determination_in_Plastic_Bottled_Water_and_Thermal_Paper/download
https://bsj.uobaghdad.edu.iq/cgi/viewcontent.cgi?article=3994&context=home
https://pubmed.ncbi.nlm.nih.gov/30303764/
https://pubmed.ncbi.nlm.nih.gov/30303764/
https://www.researchgate.net/publication/328207264_Analytical_determination_of_bisphenol_A_BPA_and_bisphenol_analogues_in_paper_products_by_LC-MSMS
https://www.azom.com/article.aspx?ArticleID=16409
https://wjarr.com/sites/default/files/WJARR-2022-1165.pdf
https://www.researchgate.net/publication/381391308_Analytical_Method_Validation_for_Quality_Assurance_and_Process_Validation_Professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e To cite this document: BenchChem. [analytical method for determining bisphenol F in
thermal paper]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1159290/docs#analytical-method-for-determining-
bisphenol-f-in-thermal-paper]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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